6-Benzyloxy-1,4-benzoxazine-3-one

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 6-phenylmethoxy-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C15H13NO3/c17-15-10-19-14-7-6-12(8-13(14)16-15)18-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,16,17)
• InChI Key: IBYHILZDOCFEHO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)OCC3=CC=CC=C3

Description

6-Benzyloxy-1,4-benzoxazine-3-one is a synthetic benzoxazinone derivative characterized by a benzyloxy (-OCH₂C₆H₅) substituent at the 6-position of the 1,4-benzoxazine-3-one core. The benzoxazinone scaffold consists of a fused benzene ring and a 1,4-oxazine ring, with a ketone group at the 3-position. This compound is of interest due to its structural similarity to naturally occurring benzoxazinoids, such as DIMBOA (2,4-dihydroxy-7-methoxy-1,4-benzoxazine-3-one), which exhibit significant biological activities, including cytotoxicity, antimicrobial effects, and plant defense mechanisms .

Comparison with Similar Compounds

Substituent Variations at the 6-Position

The biological and chemical properties of benzoxazinones are heavily influenced by substituents at the 6-position. Key analogs include:

Compound Name	6-Position Substituent	Molecular Formula	Molecular Weight	Key Features/Activities	References
6-Benzyloxy-1,4-benzoxazine-3-one	-OCH₂C₆H₅ (benzyloxy)	C₁₅H₁₁NO₃	253.25 g/mol	Synthetic; enhanced lipophilicity	[Inferred]
DIMBOA	-OCH₃ (methoxy)	C₉H₉NO₅	211.17 g/mol	Natural; antibacterial, cytotoxic
6-Chloro-1,4-benzoxazine-3-one	-Cl (chloro)	C₈H₆ClNO₂	183.59 g/mol	Antifungal, herbicidal
6-Acetyl-1,4-benzoxazine-3-one	-COCH₃ (acetyl)	C₁₀H₉NO₃	191.18 g/mol	Synthetic intermediate
8-Acetyl-6-(benzyloxy)-...	-OCH₂C₆H₅ and -COCH₃	C₁₇H₁₅NO₄	297.31 g/mol	Dual substituents; research use

Key Observations :

• Chloro and acetyl substituents are smaller and may improve reactivity for further functionalization .

Positional Isomerism (1,4-Benzoxazine-2-one vs. 3-one)

The ketone position (2-one vs. 3-one) significantly affects chemical behavior:

• 1,4-Benzoxazine-3-one derivatives (e.g., DIMBOA) react with KOH to form hydroxylated products, whereas 1,4-benzoxazine-2-one derivatives (e.g., compound 5 in ) lack this reactivity due to the absence of a hydroxyl group on nitrogen .
• The 3-one configuration is critical for biological activity, as seen in DIMBOA’s cytotoxicity against cancer cells (HepG2, IC₅₀: 10–100 µg/mL) .

Cytotoxicity and Antiproliferative Effects

• DIMBOA and DIBOA : These natural derivatives exhibit cytotoxicity via hydroxyl group interactions, targeting liver (HepG2) and prostate (DU-145) cancer cells .

Antimicrobial Activity

• DIMBOA : Shows antibacterial activity against Ralstonia solanacearum at 100 µg/mL, attributed to its hydroxamic acid structure .
• Chloro Derivatives : 6-Chloro-1,4-benzoxazine-3-one exhibits antifungal properties, likely due to electrophilic chlorine enhancing target interactions .

Metabolic and Environmental Considerations

• Natural Benzoxazinoids: DIMBOA-Glc (a glucoside) is hydrolyzed by β-glucosidase to release toxic aglucones in damaged plant tissues .
• Synthetic Derivatives : The benzyloxy group may resist enzymatic cleavage, prolonging half-life but reducing environmental compatibility compared to methoxy or hydroxyl groups .